![molecular formula C10H12ClNO3S B2405453 Ethyl 2-[(chloroacetyl)amino]-5-methylthiophene-3-carboxylate CAS No. 669747-36-8](/img/structure/B2405453.png)
Ethyl 2-[(chloroacetyl)amino]-5-methylthiophene-3-carboxylate
Overview
Description
Ethyl 2-[(chloroacetyl)amino]-5-methylthiophene-3-carboxylate is a chemical compound with the molecular formula C10H13ClNO3S . It has a molecular weight of 262.74 . The IUPAC name for this compound is ethyl 2-(2-chloroacetamido)-5-methyl-1H-1lambda3-thiophene-3-carboxylate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H13ClNO3S/c1-3-15-10(14)7-4-6(2)16-9(7)12-8(13)5-11/h4,16H,3,5H2,1-2H3,(H,12,13) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
This compound is a compound with a molecular weight of 262.74 . It should be stored at a temperature of 28°C .Scientific Research Applications
Fluorescence Properties
Ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate, a related compound, has been studied for its novel fluorescence properties. This research highlights the potential use of similar compounds in fluorescence-based applications (Guo Pusheng, 2009).
Dyeing Polyester Fibers
Ethyl-2-amino-4-[(4-chlorophenyl)carbamoyl]-5-methylthiophene-3-carboxylate has been used in synthesizing novel heterocyclic disperse dyes for dyeing polyester fibers. These dyes offer various shades with good fastness properties, although they exhibit poor photostability (O. Iyun, K. Bello, O. Abayeh, A. Jauro, F. Shode, 2015).
Synthesis of Thieno[3,4-d]pyrimidines
The compound has been involved in the synthesis of thieno[3,4-d]pyrimidines, which are significant in medicinal chemistry. This synthesis process highlights the compound's utility in creating complex molecular structures (S. A. Ryndina, A. Kadushkin, N. Soloveva, V. Granik, 2002).
Preparation Techniques
Studies have also focused on developing efficient preparation techniques for related compounds, emphasizing the importance of practical and scalable synthetic methods in chemical research (M. Kogami, N. Watanabe, 2011).
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with similar structures have been used in the synthesis of a variety of polyfunctional heterocyclic compounds of biological interest .
Mode of Action
It’s known that such compounds can act as ambident nucleophiles, that is, as both n- and c-nucleophiles . This allows them to participate in various types of reactions, including cyclocondensation and cyclization .
Biochemical Pathways
Similar compounds have been associated with various biological activities, including anticancer, antioxidant, antimicrobial, and anti-inflammatory activities .
Result of Action
Compounds with similar structures have shown potential in the synthesis of a variety of polyfunctional heterocyclic compounds of biological interest .
Action Environment
It’s known that environmental factors can significantly impact the effectiveness of similar compounds .
properties
IUPAC Name |
ethyl 2-[(2-chloroacetyl)amino]-5-methylthiophene-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClNO3S/c1-3-15-10(14)7-4-6(2)16-9(7)12-8(13)5-11/h4H,3,5H2,1-2H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LICKHIGCRDZQHR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC(=C1)C)NC(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClNO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzo[d]thiazole-6-carboxamide](/img/structure/B2405373.png)
![N-[2-[3-[(4-nitrophenyl)methylsulfanyl]indol-1-yl]ethyl]-3-(trifluoromethyl)benzamide](/img/structure/B2405374.png)
![3-[(Propan-2-yl)amino]propanoic acid hydrochloride](/img/structure/B2405376.png)
![N-[[4-(Aminomethyl)-2-fluorophenyl]methyl]-1-cyclobutyl-2-oxopyridine-3-carboxamide;hydrochloride](/img/structure/B2405384.png)
![N-[4-[2-(4-chlorophenyl)sulfonyl-3-phenyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide](/img/structure/B2405388.png)
